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Compound of Interest

Compound Name: Tpni71

Cat. No.: B15574540

Disclaimer: Tpnl171 is a research chemical. This guide is intended for trained laboratory
personnel and is not a substitute for a comprehensive risk assessment. A specific Safety Data
Sheet (SDS) for Tpn171 was not located; therefore, this guidance is based on information for a
similar compound, Sildenafil Citrate, a phosphodiesterase type 5 (PDES) inhibitor.[1][2][3][4][5]
Always consult with your institution's Environmental Health and Safety (EHS) department for
specific handling and disposal protocols.

Personal Protective Equipment (PPE)

When handling Tpnl171 in a laboratory setting, appropriate personal protective equipment must
be worn to minimize exposure and ensure personal safety. The recommended PPE includes:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][5]

e Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Gloves should be
inspected before use and disposed of properly after handling the compound.[1][5]

o Body Protection: A standard laboratory coat is required. For tasks with a higher risk of
splashes or spills, consider an impervious apron or suit.[1][5]

o Respiratory Protection: If working with the powdered form of Tpn171 or if there is a risk of
aerosolization, a NIOSH-approved respirator is necessary.[6][7]

Table 1: Recommended Personal Protective Equipment for Handling Tpn171
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Operational Plans

2.1. Handling and Storage:

o Handle Tpnl171 in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[1][4]

e Avoid contact with skin, eyes, and clothing.[1][8]

e Store Tpnl71 in a tightly sealed container in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents.[1][8]

e Minimize dust generation when working with the powdered form.[1][6]
2.2. Emergency Procedures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]
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 In case of skin contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1][5]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[4][5]

« If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][5]

o Spills: For small spills, absorb with an inert material and place in a suitable container for
disposal. For large spills, evacuate the area and contact your institution's EHS department.

[6]18]

Disposal Plan

o Dispose of Tpn171 and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations.[1][9]

e Do not dispose of Tpn171 down the drain or in the regular trash.[1]
o Use a licensed professional waste disposal service to dispose of this material.[1][9]

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]

Data Presentation

Table 2: Pharmacokinetic Parameters of TPN171H in Healthy Subjects (Single Ascending-Dose
Study)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23548
https://file.medchemexpress.com/batch_PDF/HY-15025A/Sildenafil-citrate-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23548
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23548
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/REVATIO_%28sildenafil_citrate%29_tablets_8-mar-2018.pdf
https://datasheets.scbt.com/sc-208388.pdf
https://www.benchchem.com/product/b15574540?utm_src=pdf-body
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://ajantapharmausa.com/wp-content/uploads/2022/05/Sildenafil-Tablets-25-mg-50-mg-and-100-mg.pdf
https://www.benchchem.com/product/b15574540?utm_src=pdf-body
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://ajantapharmausa.com/wp-content/uploads/2022/05/Sildenafil-Tablets-25-mg-50-mg-and-100-mg.pdf
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://www.benchchem.com/product/b15574540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

AUCO-t
Dose (mg) Cmax (ng/mL) Tmax (h) t1/2 (h)
(ng-h/mL)
5 53.6 +18.2 2.0 (1.0-4.0) 487.8 £ 129.5 8.02+1.34
10 104.2 £+ 325 2.0 (1.0-4.0) 1083.2 £ 262.4 9.21 £1.53
20 2248 +73.4 2.5(1.5-4.0) 2473.1 +684.2 10.88 £ 2.17
30 316.5 £+ 98.7 3.0 (2.0-6.0) 3648.9 + 987.6 10.15+1.89

Data presented as mean + standard deviation for Cmax, AUCO-t, and t1/2, and as median
(range) for Tmax.

Experimental Protocols

Detailed experimental protocols for the synthesis or in-vitro/in-vivo testing of Tpn171 are not
publicly available in the provided search results. Researchers should refer to specialized
publications or contact the manufacturer for specific protocols. The following is a general
workflow for a pharmacokinetic study based on the available information.
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Caption: General workflow for a clinical pharmacokinetic study.
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Logical Relationships

The following diagram illustrates the logical flow of safety precautions when handling a
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Caption: Logical flow of laboratory safety procedures for Tpn171.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15574540?utm_src=pdf-body-img
https://www.benchchem.com/product/b15574540?utm_src=pdf-body
https://www.benchchem.com/product/b15574540?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/sildenafil-citrate.pdf
https://pharmasd.com/wp-content/uploads/2023/08/Sildenafil-Citrate-SDS-1.0.pdf
https://cdn.caymanchem.com/cdn/msds/14008m.pdf
https://file.medchemexpress.com/batch_PDF/HY-15025A/Sildenafil-citrate-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=23548
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/REVATIO_%28sildenafil_citrate%29_tablets_8-mar-2018.pdf
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/SML3033?userType=undefined
https://datasheets.scbt.com/sc-208388.pdf
https://ajantapharmausa.com/wp-content/uploads/2022/05/Sildenafil-Tablets-25-mg-50-mg-and-100-mg.pdf
https://www.benchchem.com/product/b15574540#personal-protective-equipment-for-handling-tpn171
https://www.benchchem.com/product/b15574540#personal-protective-equipment-for-handling-tpn171
https://www.benchchem.com/product/b15574540#personal-protective-equipment-for-handling-tpn171
https://www.benchchem.com/product/b15574540#personal-protective-equipment-for-handling-tpn171
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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